![molecular formula C20H14OP+ B3321416 Di(naphthalen-1-yl)phosphine oxide CAS No. 13440-07-8](/img/structure/B3321416.png)
Di(naphthalen-1-yl)phosphine oxide
Overview
Description
Di(naphthalen-1-yl)phosphine oxide is a chemical compound with the molecular formula C20H15OP . It has a molecular weight of 302.31 .
Physical And Chemical Properties Analysis
This compound has a melting point of 164.9-165.6 °C and a predicted boiling point of 513.9±33.0 °C . It is a solid at room temperature .Scientific Research Applications
Synthesis of P(O)F Compounds
Di(naphthalen-1-yl)phosphine oxide is used in the synthesis of P(O)F compounds. It is subjected to an oxidative fluorination reaction, which results in the formation of Di(naphthalen-1-yl)phosphinic fluoride .
NMR Spectroscopy
This compound plays a crucial role in NMR spectroscopy. It is used in 31P NMR experiments for the synthesis of ethyl di(naphthalen-1-yl)phosphinate via the phosphinic chloride .
Palladium-Catalyzed Synthesis
this compound is used in palladium-catalyzed three-component synthesis of phosphine-containing tetrasubstituted acyclic unsymmetric all-carbon olefins . This process features a broad substrate scope and various functional group tolerance with excellent stereoselectivity .
Construction of Olefins
This compound is used in the construction of olefins. It is used in the synthesis of tetrasubstituted acyclic all-carbon olefins and 1,3-diene scaffolds, which play a key role in various fields .
5. Late-Stage Modification of Natural Products and Bioactive Molecules this compound is used in the late-stage modification of natural products and bioactive molecules . This process can proceed smoothly even with substrates incorporating complex molecules or pharmaceuticals .
Potential Novel Ligands
The products of the reactions involving this compound are potential novel ligands. These ligands can be used for downstream transformations upon reduction .
Safety and Hazards
Mechanism of Action
Target of Action
Di(naphthalen-1-yl)phosphine oxide is an organic phosphine oxide derivative Phosphine oxides are generally known to interact with various biological targets due to their ability to form stable complexes with metal ions .
Mode of Action
For instance, they can react with alcohols to form phosphates . They can also act as ligands in the synthesis of organometallic compounds .
Biochemical Pathways
Phosphine oxides can influence various biochemical processes due to their reactivity and ability to form complexes with metal ions .
Pharmacokinetics
The compound is known to be stable at room temperature but may decompose at high temperatures or when exposed to strong oxidizing agents . Its solubility in organic solvents such as ethanol, dimethyl sulfoxide, and toluene suggests that it may have good bioavailability .
Result of Action
It’s worth noting that phosphine oxides, including this compound, have certain fluorescent properties and can be used as fluorescent dyes or probes in biological research .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the compound is stable under inert atmosphere and at room temperature, but it may gradually oxidize when exposed to air . High temperatures or exposure to strong oxidizing agents may also lead to its decomposition .
properties
IUPAC Name |
dinaphthalen-1-yl(oxo)phosphanium | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14OP/c21-22(19-13-5-9-15-7-1-3-11-17(15)19)20-14-6-10-16-8-2-4-12-18(16)20/h1-14H/q+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUEBEOAQRWRUAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2[P+](=O)C3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14OP+ | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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